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Compound of Interest

Compound Name: 1-Butyl-4-methylquinolin-2(1h)-one

Cat. No.: B1296215

Initial searches for specific biological activity data, including quantitative metrics and detailed
experimental protocols for 1-Butyl-4-methylquinolin-2(1H)-one, have not yielded direct
results for this specific compound. The available scientific literature primarily focuses on the
broader class of quinolinone and quinolone derivatives, investigating their wide-ranging
pharmacological properties.

The quinolinone scaffold is a well-established pharmacophore known for a variety of biological
activities, including antibacterial, antifungal, anticancer, and anti-inflammatory effects.
Research has extensively explored modifications of the quinolinone core to develop novel
therapeutic agents. However, specific studies detailing the biological profile of 1-Butyl-4-
methylquinolin-2(1H)-one are not readily found in the public domain.

General Biological Activities of the Quinolinone
Class:

Quinolinone derivatives have been the subject of numerous studies, revealing a diverse array
of biological functions:

» Antimicrobial Activity: The quinolone class, in particular, is famous for its antibacterial
properties, with fluoroquinolones being a prominent example of clinically used antibiotics.
Their mechanism of action often involves the inhibition of bacterial DNA gyrase and
topoisomerase IV. While less common, some quinolin-2(1H)-one derivatives have also
demonstrated antimicrobial and antifungal activities.
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e Anticancer Activity: Various quinolinone analogs have been investigated for their potential as
anticancer agents. Their mechanisms can be diverse, including the inhibition of kinases,
interaction with DNA, and induction of apoptosis.

» Anti-inflammatory and Other Activities: Certain quinolinone derivatives have shown anti-
inflammatory properties. The structural versatility of the quinolinone core allows for its
interaction with a wide range of biological targets.

Synthesis of Related Compounds:

While biological data for the target compound is scarce, methods for the synthesis of
structurally related compounds are documented. For instance, the synthesis of 1-Butyl-4-
hydroxy-3-methylquinoline-2(1H)-one has been described, although its biological activity was
not reported in the available literature. The synthesis of other N-alkylated and substituted
quinolinones is also well-established, typically involving cyclization reactions of aniline
derivatives.

Future Directions:

The absence of specific biological data for 1-Butyl-4-methylquinolin-2(1H)-one highlights a
potential area for future research. Given the established pharmacological importance of the
quinolinone scaffold, it is plausible that this specific compound could exhibit interesting
biological properties. Future studies could involve:

» Synthesis and Characterization: Chemical synthesis of 1-Butyl-4-methylquinolin-2(1H)-one
followed by structural confirmation.

 Biological Screening: Evaluation of the compound's activity in a broad range of biological
assays, including antimicrobial, anticancer, and anti-inflammatory screens.

o Mechanism of Action Studies: If significant activity is identified, further experiments to
elucidate the underlying molecular mechanisms would be warranted.

Without specific experimental data, it is not possible to provide a detailed technical guide with
quantitative data, experimental protocols, and signaling pathway diagrams for 1-Butyl-4-
methylquinolin-2(1H)-one at this time. Further empirical investigation is required to
characterize the biological profile of this particular chemical entity.
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 To cite this document: BenchChem. [Biological Activity of 1-Butyl-4-methylquinolin-2(1H)-
one: An Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296215#biological-activity-of-1-butyl-4-
methylquinolin-2-1h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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